Cas no 1446507-39-6 (2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine)

• Product Name: 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine
• CAS No: 1446507-39-6
• MF: C₈H₃Cl₃N₄
• MW: 261.5
• MDL: MFCD28966115
• CID: 2104754
• PubChem ID: 89677652
• Update Time: 2025-06-09

2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine
• RTYDGUOMELKMEU-UHFFFAOYSA-N
• 2,4-dichloro-6-(6-chloro-pyridin-2-yl)-1,3,5-triazine
• CID 89677652
• 2,4-Dichloro-6-(6-chloro-2-pyridyl)-1,3,5-triazine
• 1,3,5-Triazine, 2,4-dichloro-6-(6-chloro-2-pyridinyl)-
• SCHEMBL15094884
• AT14172
• SB73599
• DTXSID901218869
• MFCD28966115
• SY271419
• C8H3Cl3N4
• DA-27293
• 1446507-39-6
• 2,4-Dichloro-6-(6-chloro-2-pyridinyl)-1,3,5-triazine

• MDL： MFCD28966115
• Inchi： 1S/C8H3Cl3N4/c9-5-3-1-2-4(12-5)6-13-7(10)15-8(11)14-6/h1-3H
• InChI Key： RTYDGUOMELKMEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2N=C(N=C(N=2)Cl)Cl)=N1

Computed Properties

• Exact Mass: 259.942329g/mol
• Monoisotopic Mass: 259.942329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 3.5

2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine Security Information

• Storage Condition：(BD632495)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Halo-S-triazines

Additional information on 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine

Recent Advances in the Study of 2,4-Dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine (CAS: 1446507-39-6)

The compound 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine (CAS: 1446507-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazine core substituted with chloropyridinyl and chloro groups, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, agrochemicals, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in diverse domains.

One of the key areas of research involves the optimization of synthetic routes for 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction between cyanuric chloride and 2,6-dichloropyridine under controlled conditions. The authors reported a yield of over 85% and highlighted the scalability of the process, which is crucial for industrial applications. The study also explored the compound's reactivity, showing its potential as a building block for further functionalization.

In the pharmaceutical sector, preliminary investigations have revealed that 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine exhibits moderate inhibitory activity against certain kinase enzymes, which are often targeted in cancer therapy. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) screened the compound against a panel of kinases and identified its selective inhibition of CDK2 and EGFR kinases at micromolar concentrations. While the activity is not yet potent enough for direct therapeutic use, the findings suggest that derivatives of this compound could be developed into more effective kinase inhibitors through structural modifications.

Another promising application of 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine lies in agrochemical research. Its structural similarity to known herbicides has prompted investigations into its herbicidal activity. A 2023 study in Pest Management Science evaluated the compound's efficacy against common weed species and found it to be particularly effective against broadleaf weeds. The mechanism of action appears to involve inhibition of photosynthesis, similar to other triazine-based herbicides. However, further studies are needed to assess its environmental impact and selectivity.

The compound's potential in material science has also been explored. Researchers have investigated its use as a precursor for the synthesis of nitrogen-rich polymers and coordination complexes. A recent publication in Advanced Materials (2023) described the formation of a porous organic framework using 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine as a building block. The resulting material exhibited high thermal stability and interesting gas adsorption properties, suggesting potential applications in gas storage or separation technologies.

Despite these promising developments, challenges remain in the research of 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine. The compound's toxicity profile requires more comprehensive evaluation, particularly for pharmaceutical and agrochemical applications. Additionally, the development of more efficient synthetic methods and the exploration of its reactivity with various nucleophiles would expand its utility in chemical synthesis. Future research directions may include the design of targeted derivatives with enhanced biological activity or material properties, as well as detailed mechanistic studies to understand its mode of action in different applications.

In conclusion, 2,4-dichloro-6-(6-chloropyridin-2-yl)-1,3,5-triazine (CAS: 1446507-39-6) represents a versatile chemical entity with potential applications across multiple domains. Recent studies have begun to uncover its properties and utilities, but much work remains to fully exploit its potential. The compound serves as an excellent example of how fundamental chemical research can lead to discoveries with broad implications for medicine, agriculture, and materials science.